Derivatives of 5-nitro-1,2,3-2H-triazole – high performance energetic materials†

Journal of Materials Chemistry A Pub Date: 2012-10-23 DOI: 10.1039/C2TA00136E

Abstract

The energetic derivatives of 5-nitro-1,2,3-2H-triazole, which include 2-(methyl or amino)-4-(nitramino, azido, or nitro)-5-nitro-1,2,3-2H-triazoles, were prepared in moderate yields, and confirmed with NMR and IR spectroscopy, and elemental analysis. Their key properties, viz., melting and decomposition temperatures, densities, detonation pressures and velocities, and impact sensitivities, were measured or calculated. Among the new derivatives, 2-amino-4,5-dinitro-1,2,3-2H-triazole exhibits properties (Tm, 94 °C; Td, 190 °C; ρ, 1.83 g cm−3; P, 36.2 Gpa, vD, 8843 m s−1, IS, 24 J), comparable with RDX (Tm, 205 °C; Td, 230 °C; ρ, 1.80 g cm−3; P, 35.0 Gpa, vD, 8762 m s−1, IS, 7.5 J), and may have potential as a high-performance energetic material.

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